2-Cyclohexylidenebutanoic Acid: Technical Profile & Application Guide
2-Cyclohexylidenebutanoic Acid: Technical Profile & Application Guide
This technical guide provides an in-depth analysis of 2-Cyclohexylidenebutanoic acid (CAS 20144-46-1) , a specialized carboxylic acid derivative identified as a modulator of the Ras/Raf protein interaction. This document is structured for researchers in medicinal chemistry and signal transduction.
Executive Summary
2-Cyclohexylidenebutanoic acid (CAS 20144-46-1) is an
Seminal research by Friese et al. (2002) identified this compound as a small molecule capable of binding to the cysteine-rich domain (CRD) of c-Raf, thereby stabilizing the Ras/Raf interaction. This property makes it a critical tool compound for studying protein-protein interactions (PPIs) within the mitogen-activated protein kinase (MAPK) pathway, a central node in oncology and cell proliferation research.
Chemical Identity & Physicochemical Properties
| Property | Data |
| CAS Registry Number | 20144-46-1 |
| IUPAC Name | 2-Cyclohexylidenebutanoic acid |
| Synonyms | Butanoic acid, 2-cyclohexylidene-; NSC 114905 |
| Molecular Formula | C |
| Molecular Weight | 168.23 g/mol |
| Physical State | Solid or Viscous Oil (Low melting point) |
| Solubility | Soluble in DMSO, Ethanol, Dichloromethane; Sparingly soluble in water |
| Acidity (pKa) | ~4.5–5.0 (Estimated for |
| Key Structural Feature | Exocyclic double bond (Michael acceptor potential) |
Synthesis Protocol
The most robust synthesis route utilizes the Horner-Wadsworth-Emmons (HWE) reaction to ensure the formation of the
Reagents & Equipment
-
Precursors: Ethyl
-bromobutyrate, Triethyl phosphite, Cyclohexanone. -
Reagents: Sodium hydride (NaH) (60% dispersion in oil), Ethanol, Sodium Hydroxide (NaOH).
-
Solvents: THF (anhydrous), Diethyl ether, DCM.
Step-by-Step Methodology
Phase 1: Phosphonate Preparation (Arbuzov Reaction)
-
Mix: Combine Ethyl
-bromobutyrate (1.0 eq) and Triethyl phosphite (1.1 eq) in a round-bottom flask. -
Heat: Reflux at 150–160°C for 4–6 hours. Ethyl bromide byproduct is distilled off continuously.
-
Purify: Distill the residue under reduced pressure to obtain Ethyl 2-(diethoxyphosphoryl)butanoate .
Phase 2: Horner-Wadsworth-Emmons Olefination
-
Activation: Suspend NaH (1.2 eq) in anhydrous THF under nitrogen at 0°C.
-
Addition: Dropwise add Ethyl 2-(diethoxyphosphoryl)butanoate (1.0 eq). Stir for 1 hour until gas evolution ceases.
-
Coupling: Add Cyclohexanone (1.0 eq) dropwise. Allow the mixture to warm to room temperature and stir for 12–24 hours.
-
Workup: Quench with water, extract with diethyl ether, dry over MgSO
, and concentrate. -
Intermediate: Isolate Ethyl 2-cyclohexylidenebutanoate .
Phase 3: Hydrolysis
-
Reaction: Dissolve the ester in Ethanol/Water (1:1). Add NaOH (2.0 eq).
-
Reflux: Heat to reflux for 3 hours.
-
Isolation: Evaporate ethanol. Acidify the aqueous residue with 1M HCl to pH 2.
-
Extraction: Extract with DCM, dry, and concentrate to yield 2-Cyclohexylidenebutanoic acid .
Synthesis Workflow Diagram
Figure 1: Synthetic pathway via HWE olefination converting ethyl bromobutyrate to the target acid.
Mechanism of Action: Ras/Raf Modulation
The primary biological utility of CAS 20144-46-1 is its interaction with the Ras/Raf/MEK/ERK pathway. Unlike typical kinase inhibitors that block ATP binding sites, this compound acts as an effector of protein-protein interaction .
Molecular Mechanism
-
Target Domain: The Cysteine-Rich Domain (CRD) of c-Raf (Raf-1).
-
Effect: The compound binds to the CRD, inducing a conformational change or stabilization that enhances the affinity of c-Raf for Ras-GTP.
-
Biological Consequence: While "enhancement" sounds pro-oncogenic, stabilizing this complex can disrupt the dynamic cycling required for effective signal transduction or trap the complex in a state that alters downstream kinetics. It serves as a probe to understand the structural requirements of the Ras-Raf interface.
Signaling Pathway Diagram
Figure 2: Modulation of the Ras signaling cascade. The compound targets the Ras-Raf interface.[1][2]
Experimental Application: Yeast Two-Hybrid Assay
To validate the activity of 2-cyclohexylidenebutanoic acid, a Yeast Two-Hybrid (Y2H) system is the standard protocol, as established in the primary literature.
Protocol Overview
-
Constructs:
-
Bait: Ras vector (e.g., H-Ras-V12, constitutively active).
-
Prey: c-Raf vector (containing the Ras-binding domain and Cysteine-Rich Domain).
-
-
Strain: Saccharomyces cerevisiae reporter strain (e.g., L40 or AH109).
-
Treatment:
-
Plate transformed yeast on selective media (e.g., -Leu/-Trp).
-
Apply 2-cyclohexylidenebutanoic acid via spotting or liquid culture integration (Concentration range: 10–100 µM ).
-
-
Readout:
-
Measure
-galactosidase activity. -
Result Interpretation: An increase in reporter activity compared to control indicates stabilization of the Ras-Raf interaction.
-
Safety & Handling
-
Hazard Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A), STOT-SE (Category 3).
-
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the double bond.
-
PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood, especially during synthesis steps involving phosphonates and NaH.
References
-
Friese, A., Hell-Momeni, K., Zündorf, I., Winckler, T., Dingermann, T., & Dannhardt, G. (2002). Synthesis and Biological Evaluation of Cycloalkylidene Carboxylic Acids as Novel Effectors of Ras/Raf Interaction.[3][4] Journal of Medicinal Chemistry, 45(7), 1535–1542.[3]
- Wailes, P. C. (1959). The Synthesis of Acetylenic Acids. Australian Journal of Chemistry, 12(2), 173-189.
-
Grant, B., & Trost, B. M. (2014). The Nazarov Cyclization: Synthesis of Vicinal All-Carbon Quaternary Stereocenters. ScholarSpace, University of Hawaii. (Cites synthesis of CAS 20144-46-1).
Sources
- 1. 二乙基环己基氨基乙烯磷 - CAS号 20061-84-1 - 摩熵化学 [molaid.com]
- 2. 2-cyclohexylidenebutanoic acid - CAS号 20144-46-1 - 摩熵化学 [molaid.com]
- 3. Synthesis and biological evaluation of cycloalkylidene carboxylic acids as novel effectors of Ras/Raf interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. pubs.acs.org [pubs.acs.org]
